5-[1-(3,4-Difluorobenzoyl)azetidine-3-carbonyl]-2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraene

• IUPAC Name: [1-(3,4-difluorobenzoyl)azetidin-3-yl]-(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone
• InChI: InChI=1S/C20H16F2N4O2/c21-14-6-5-12(9-15(14)22)18(27)24-10-13(11-24)19(28)26-8-7-25-17-4-2-1-3-16(17)23-20(25)26/h1-6,9,13H,7-8,10-11H2
• InChI Key: CMEZULKYMFDPCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=NC3=CC=CC=C3N21)C(=O)C4CN(C4)C(=O)C5=CC(=C(C=C5)F)F
• Molecular Formula: C20H16F2N4O2
• Molecular Weight: 382.4 g/mol

Description

Azetidines are a class of organic compounds characterized by a four-membered ring structure containing three carbon atoms and one nitrogen atom. They are prevalent structural motifs found in various biologically active compounds.

Synthesis Analysis

Azetidines can be synthesized through several methods. One such method involves the La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. This reaction proceeds in high yields even in the presence of acid-sensitive and Lewis basic functional groups.

Chemical Reactions Analysis

Azetidines can undergo various chemical reactions. For instance, they can be synthesized through the regioselective nucleophilic ring opening of epoxides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Azetidines, for example, are generally stable compounds that can participate in a variety of chemical reactions.

Scientific Research Applications

Fungicidal Activity

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Plant-Growth Regulation

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Agrochemistry

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Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For instance, some azetidines have been found to act as negative allosteric modulators of the M5 subtype of the muscarinic acetylcholine receptor.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety measures, including wearing protective clothing and avoiding inhalation or ingestion.

Future Directions

The future directions in the study of azetidines and similar compounds could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs.